Cas no 144924-02-7 (2-azido-2-(4-methoxyphenyl)ethan-1-ol)

• Product Name: 2-azido-2-(4-methoxyphenyl)ethan-1-ol
• CAS No: 144924-02-7
• MF: C₉H₁₁N₃O₂
• MW: 193.202541589737
• CID: 5848317
• PubChem ID: 15933379
• Update Time: 2025-10-30

2-azido-2-(4-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-(4-methoxyphenyl)ethan-1-ol
• 144924-02-7
• EN300-1853944

• Inchi： 1S/C9H11N3O2/c1-14-8-4-2-7(3-5-8)9(6-13)11-12-10/h2-5,9,13H,6H2,1H3
• InChI Key： OONYGMVONDYMOI-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC(=CC=1)OC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 193.085126602g/mol
• Monoisotopic Mass: 193.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-azido-2-(4-methoxyphenyl)ethan-1-ol

Introduction to 2-azido-2-(4-methoxyphenyl)ethan-1-ol (CAS No. 144924-02-7) and Its Emerging Applications in Chemical Biology

2-azido-2-(4-methoxyphenyl)ethan-1-ol, identified by its Chemical Abstracts Service (CAS) number 144924-02-7, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound, featuring a azido functional group and an electron-donating methoxy substituent on a phenyl ring, exhibits intriguing reactivity that makes it a valuable tool in synthetic chemistry and drug discovery. The azido moiety, in particular, is renowned for its versatility in forming covalent bonds with a wide range of biomolecules, including proteins and nucleic acids, making it an indispensable intermediate in biochemical modifications. Meanwhile, the 4-methoxyphenyl group enhances the compound's solubility and metabolic stability, which are critical factors in pharmaceutical applications.

The synthesis of 2-azido-2-(4-methoxyphenyl)ethan-1-ol involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the azido group typically involves the reaction of an alkene with nitrous acid under controlled conditions, while the methoxyphenyl ring is often introduced via Friedel-Crafts alkylation or through palladium-catalyzed cross-coupling reactions. These synthetic strategies highlight the compound's synthetic utility and its potential for further derivatization to create more complex molecular architectures.

In recent years, 2-azido-2-(4-methoxyphenyl)ethan-1-ol has been explored as a key intermediate in the development of novel bioconjugates. The azido group serves as an excellent handle for site-specific labeling of biomolecules, enabling researchers to probe protein-protein interactions, post-translational modifications, and cellular signaling pathways. For instance, recent studies have demonstrated its use in the preparation of affinity probes that selectively target specific residues on proteins of interest. This capability is particularly valuable in structural biology and drug discovery pipelines, where precise molecular modifications can unlock new therapeutic strategies.

Moreover, the 4-methoxyphenyl substituent on 2-azido-2-(4-methoxyphenyl)ethan-1-ol contributes to its stability under various biochemical conditions, making it suitable for applications in live-cell imaging and proteomics. Researchers have leveraged this stability to develop clickable probes that can be used to track dynamic processes within cells over extended periods. Such advancements underscore the compound's importance as a tool for understanding complex biological systems at the molecular level.

The pharmaceutical industry has also shown interest in 2-azido-2-(4-methoxyphenyl)ethan-1-ol due to its potential as a precursor for drug candidates. The combination of the azido group's reactivity and the methoxyphenyl moiety's metabolic profile suggests that this compound could be used to generate novel therapeutics with improved pharmacokinetic properties. For example, derivatives of this compound have been investigated as inhibitors of enzyme targets implicated in inflammatory diseases and cancer. These efforts highlight the compound's role as a building block for next-generation drugs.

From a chemical biology perspective, one of the most exciting applications of 2-azido-2-(4-methoxyphenyl)ethan-1-ol is its use in click chemistry reactions. The copper-catalyzed azidealkyne cycloaddition (CuAAC), in particular, has become a cornerstone technique for constructing biologically relevant conjugates. The reactivity of the azido group allows for rapid and efficient coupling with terminal alkynes, enabling researchers to create diverse molecular libraries with minimal side reactions. This methodology has been applied to develop probes for studying protein localization, mRNA trafficking, and even cell-to-cell communication.

Recent advances in bioorthogonal chemistry have further expanded the utility of compounds like 2-azido-2-(4-methoxyphenyl)ethan-1-ol. By integrating such molecules into cellular environments without disrupting natural processes, researchers can gain unprecedented insights into biological mechanisms. For example, studies have utilized this compound to label extracellular vesicles released by cancer cells, providing new avenues for diagnostic applications. These developments demonstrate how small molecules like 144924-02-7 can be engineered into powerful tools for biomedical research.

The future prospects of 2-(4-methoxyphenyl)ethyl azide (CAS No: 14492402) are vast and multifaceted. As synthetic methodologies continue to evolve, new derivatives and applications will undoubtedly emerge. The integration of machine learning algorithms into drug discovery pipelines may also accelerate the identification of novel therapeutic agents derived from this scaffold. In summary, 14492402 CAS number product plays a pivotal role in advancing our understanding of biological systems and holds significant promise for future medical innovations.